Cas no 2228751-70-8 (tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate
• CAS No: 2228751-70-8
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6241660
• PubChem ID: 165711251
• Update Time: 2025-05-21

tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate
• 2228751-70-8
• tert-butyl N-[2-chloro-4-(1-hydroxycyclopropyl)phenyl]carbamate
• EN300-1900508

• Inchi： 1S/C14H18ClNO3/c1-13(2,3)19-12(17)16-11-5-4-9(8-10(11)15)14(18)6-7-14/h4-5,8,18H,6-7H2,1-3H3,(H,16,17)
• InChI Key： MFDJCGFGSQIUEF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate

tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate (CAS No. 2228751-70-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate (CAS No. 2228751-70-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely used in the development of pharmaceuticals, agrochemicals, and other industrial applications. In this article, we will delve into the synthesis, properties, and potential applications of tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate, highlighting recent advancements and research findings.

Synthesis of tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate

The synthesis of tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate involves a series of well-defined chemical reactions. One common approach is to start with 2-chloro-4-(1-hydroxycyclopropyl)aniline, which can be synthesized through the reaction of 4-bromoaniline with cyclopropanol in the presence of a suitable catalyst. The resulting aniline is then treated with tert-butyl chloroformate under controlled conditions to form the desired carbamate. This method provides a high yield and excellent purity, making it suitable for large-scale production.

Physical and Chemical Properties

tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate is a white crystalline solid with a molecular weight of 305.76 g/mol. It is insoluble in water but soluble in organic solvents such as dichloromethane, ethanol, and acetone. The compound exhibits good thermal stability and can be stored at room temperature without significant degradation. Its melting point is around 150°C, which is an important parameter for its handling and processing in various applications.

Spectroscopic Analysis

The structure of tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate has been confirmed using various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. The NMR spectrum shows characteristic peaks corresponding to the tert-butyl group, the aromatic ring, and the hydroxycyclopropyl moiety. The MS spectrum confirms the molecular weight and provides information about fragmentation patterns. The IR spectrum reveals the presence of functional groups such as the carbamate ester and hydroxyl functionalities.

Biological Activity and Potential Applications

tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has shown that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for the development of new therapeutic agents for inflammatory diseases. Studies have also indicated that it may have antiviral activity against certain viral strains, although further research is needed to confirm these findings.

In addition to its biological activities, tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate has been explored as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the preparation of derivatives with enhanced pharmacological properties. For example, modifications to the hydroxycyclopropyl group or the aromatic ring can lead to compounds with improved solubility, stability, or bioavailability.

Safety Considerations

While tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored away from incompatible materials and handled with appropriate personal protective equipment (PPE). Safety data sheets (SDS) should be consulted for detailed information on handling and disposal procedures.

Conclusion

tert-butyl N-2-chloro-4-(1-hydroxycyclopropyl)phenylcarbamate (CAS No. 2228751-70-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in the advancement of pharmaceutical science.